Cas no 1374573-65-5 ([2-Bromo-4-(1H-tetrazol-1-yl)phenyl]acetic acid)

[2-Bromo-4-(1H-tetrazol-1-yl)phenyl]acetic acid structure
1374573-65-5 structure
Product Name:[2-Bromo-4-(1H-tetrazol-1-yl)phenyl]acetic acid
CAS No:1374573-65-5
MF:C9H7BrN4O2
MW:283.081480264664
CID:2120945
Update Time:2023-08-04

[2-Bromo-4-(1H-tetrazol-1-yl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-bromo-4-(1H-tetrazol-1-yl)phenyl)acetic acid
    • HIPOGCXIZIGFRE-UHFFFAOYSA-N
    • [2-bromo-4-(1H-tetrazol-1-yl)phenyl]acetic acid
    • [2-Bromo-4-(1H-tetrazol-1-yl)phenyl]acetic acid
    • Inchi: 1S/C9H7BrN4O2/c10-8-4-7(14-5-11-12-13-14)2-1-6(8)3-9(15)16/h1-2,4-5H,3H2,(H,15,16)
    • InChI Key: HIPOGCXIZIGFRE-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1CC(=O)O)N1C=NN=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Topological Polar Surface Area: 80.9
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